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Compound of Interest

Compound Name: Ethyl 4-nitrobenzoate

Cat. No.: B195666 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl 4-Nitrobenzoate

This guide provides comprehensive safety and handling information for ethyl 4-nitrobenzoate
(CAS No. 99-77-4), intended for researchers, scientists, and professionals in drug

development. It covers physical and chemical properties, hazard identification, toxicological

data, and emergency procedures.

Section 1: Physical and Chemical Properties
Ethyl 4-nitrobenzoate is a yellow crystalline solid at room temperature.[1][2][3] It is used in

organic synthesis and as an intermediate in the production of various compounds, including

pesticides, dyes, and pharmaceuticals.[3][4]

Table 1: Physical and Chemical Properties of Ethyl 4-nitrobenzoate
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Property Value Source(s)

Synonyms

Ethyl p-nitrobenzoate, 4-
Nitrobenzoic acid ethyl
ester

[1][2][4]

CAS Number 99-77-4 [1][5]

Molecular Formula C₉H₉NO₄ [4][5][6]

Molecular Weight 195.17 g/mol [4][5][7]

Appearance Yellow crystalline powder/solid [1][2][6]

Melting Point 55-59 °C [6][7]

Boiling Point 182-186.3 °C [6]

Solubility

Insoluble in water; Soluble in

ethanol, ether, and chloroform.

[3][4][6]

| Vapor Pressure | 0.00045 mmHg at 25°C |[6] |

Section 2: Hazard Identification and Classification
The hazard classification for ethyl 4-nitrobenzoate can vary between suppliers. It is crucial to

consult the specific Safety Data Sheet (SDS) provided with the product. The primary hazards

include potential irritation to the eyes, skin, and respiratory tract.[1] Ingestion may be damaging

to health, and the substance can cause methemoglobinemia, a condition that inhibits the

normal uptake of oxygen by hemoglobin.

Table 2: Hazard Classification of Ethyl 4-nitrobenzoate
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Hazard Statement Classification Source(s)

OSHA 29 CFR 1910.1200
Considered a hazardous
substance.

GHS Classification
Not a hazardous substance or

mixture.

Potential Health Effects
May cause eye, skin, and

respiratory tract irritation.[1][2]

Ingestion Hazard
Accidental ingestion may be

damaging to health.

Specific Hazard

Can cause

"methemoglobinemia" (a form

of oxygen starvation).

| GHS Hazard Codes (Aggregated) | H302: Harmful if swallowed (66.7% of notifications).H315:

Causes skin irritation (66.7% of notifications).H319: Causes serious eye irritation (66.7% of

notifications).H335: May cause respiratory irritation (66.7% of notifications). |[5] |

Section 3: Toxicological Information
Toxicological data for ethyl 4-nitrobenzoate is primarily derived from animal studies. Long-

term exposure is not thought to produce chronic adverse health effects, but exposure should be

minimized. The chemical, physical, and toxicological properties have not been thoroughly

investigated. It is not classified as a carcinogen by IARC, NTP, or OSHA.[1]

Experimental Protocols: The provided safety data sheets cite toxicological data from resources

like the Registry of Toxic Effects of Chemical Substances (RTECS) but do not include detailed

experimental methodologies for these studies. Users should refer to the original toxicological

literature for such protocols.

Table 3: Summary of Acute Toxicity Data for Ethyl 4-nitrobenzoate
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Test Type
Route of
Exposure

Species Value Source(s)

LD50 Oral Mouse 2050 mg/kg [1]

LD50 Oral Rat 2660 mg/kg [1]

| LD50 | Intraperitoneal | Mouse | 250 mg/kg | |

Section 4: First Aid Measures
In case of exposure, immediate action is critical. The following workflow outlines the

appropriate first aid responses. Always seek medical attention if symptoms persist.[1]
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Type of Exposure

Immediate First Aid Actions

Medical Attention

Exposure Occurs

Inhalation Skin/Hair Contact Eye ContactIngestion

Move to fresh air.
Encourage blowing nose.

Flush skin and hair with running water (and soap if available).
Remove contaminated clothing.

Wash out immediately with fresh running water for at least 15 minutes.
Keep eyelids apart.

Do NOT induce vomiting.
If conscious, give 2-4 cupfuls of milk or water.

If not breathing, give artificial respiration.
Do NOT use mouth-to-mouth.

If breathing is difficult/stopped

Seek medical attention
if irritation or discomfort persists. Get medical aid immediately.

If irritation occursIf vomiting occurs, lean patient forward
or place on left side to maintain open airway.

Click to download full resolution via product page

Caption: First aid procedures for ethyl 4-nitrobenzoate exposure.

Section 5: Fire Fighting Measures
Ethyl 4-nitrobenzoate is a combustible solid that burns but does not easily propagate flame.

Dusts may form an explosive mixture with air, and any ignition source can cause a fire or

explosion.[1]
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[1][8]

Specific Hazards: During a fire, hazardous combustion gases such as nitrogen oxides (NOx)

and carbon oxides (CO, CO₂) may be generated.[1][2][8]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][8][9] Avoid

contamination with oxidizing agents as ignition may result.

Section 6: Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and

personnel exposure.
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Initial Assessment & Response

Personal Protective Equipment

Containment & Cleanup

Final Steps

Spill Detected

Assess Hazard Level

Evacuate non-essential personnel Alert Emergency Responders
(for major spills)

Major Spill

Provide ventilation

Wear appropriate PPE:
- Respirator (if dust is generated)

- Chemical safety goggles
- Protective gloves & clothing

Remove all ignition sources

Prevent runoff to sewers/waterways

Clean up spills immediately:
- Use dry cleanup procedures

- Sweep up, avoid generating dust

Place in a suitable, labeled container for disposal

Clean affected area

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: General workflow for responding to a spill of ethyl 4-nitrobenzoate.
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For minor spills, remove ignition sources, clean up immediately using dry procedures, and

avoid contact with skin and eyes. For major spills, alert emergency responders, advise

personnel in the area, and avoid all personal contact, including inhalation.

Section 7: Handling and Storage
Handling: Wash thoroughly after handling.[1] Use with adequate ventilation and minimize

dust generation and accumulation.[1] Avoid contact with eyes, skin, and clothing, and avoid

ingestion and inhalation.[1][2]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][9]

Keep containers tightly closed.[1][9] Incompatible materials include strong oxidizing agents,

bases, and strong reducing agents.[1][2]

Section 8: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment (PPE) are necessary to minimize

exposure.

Engineering Controls: Facilities should be equipped with an eyewash station and a safety

shower.[1] Use process enclosures or local exhaust ventilation to control airborne levels.[1]

Personal Protective Equipment:

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Source(s)

Eye/Face Protection

Wear appropriate
protective eyeglasses or
chemical safety goggles
(conforming to OSHA 29
CFR 1910.133 or European
Standard EN166).[1][9]

Skin Protection

Wear appropriate protective

clothing and gloves to prevent

skin exposure.[1][9] Suitable

glove materials include

polychloroprene, nitrile rubber,

butyl rubber, and PVC.

Respiratory Protection

Required when dusts are

generated. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or irritation occurs.

[1]

| General Hygiene | Handle in accordance with good industrial hygiene and safety practice.

Change contaminated clothing and wash hands after working with the substance.[2] | |

Section 9: Stability and Reactivity
Chemical Stability: The product is chemically stable under normal temperatures and

pressures.[1]

Conditions to Avoid: Dust generation and excess heat.[1]

Incompatible Materials: Avoid reaction with oxidizing agents, bases, and strong reducing

agents.[1][2] Aromatic nitro compounds can react vigorously with reducing agents, potentially

leading to detonation.
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Hazardous Decomposition Products: Thermal decomposition can produce nitrogen oxides

(NOx) and carbon monoxide (CO) and carbon dioxide (CO₂).[1][2]

Section 10: Ecological Information
There is limited ecotoxicity data available for ethyl 4-nitrobenzoate. It is recommended to

prevent the product from entering drains. One source indicates high persistence in water/soil,

low persistence in air, and medium bioaccumulation potential.

Section 11: Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations. Dispose of

contents and containers at an approved waste disposal plant. Do not mix with other waste and

handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b195666#safety-and-handling-precautions-for-ethyl-4-
nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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